Cas no 1704557-11-8 (7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane)

• Product Name: 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane
• CAS No: 1704557-11-8
• MF: C₁₈H₁₈F₂N₂OS₂
• MW: 380.475128650665
• CID: 5365964
• Update Time: 2025-11-06

7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane

• Inchi： 1S/C18H18F2N2OS2/c1-24-17-13(3-2-7-21-17)18(23)22-8-6-16(25-10-9-22)14-11-12(19)4-5-15(14)20/h2-5,7,11,16H,6,8-10H2,1H3
• InChI Key： UMOJESGERQVKDL-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC(F)=CC=C2F)SCC1)(C1=CC=CN=C1SC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane

7-(2,5-Difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane: A Comprehensive Overview

CAS No. 1704557-11-8, commonly referred to as 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane, is a highly specialized compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane is characterized by a thiazepane ring system, which serves as a versatile scaffold for various functional groups. The presence of a 2,5-difluorophenyl group introduces electronic and steric effects that can modulate the compound's activity. Additionally, the 2-(methylsulfanyl)pyridine-3-carbonyl moiety contributes to the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and ring-forming strategies. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound is accessible for further studies. The synthesis of CAS No. 1704557-11-8 has been reported in several peer-reviewed journals, with methodologies ranging from traditional organic synthesis to modern catalytic approaches.

The pharmacological profile of 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane has been extensively investigated in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as COX-2 and NF-kB. Furthermore, this compound has shown promise in anticancer studies, where it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells.

In terms of bioavailability and pharmacokinetics, recent research has focused on improving the compound's solubility and stability. Researchers have explored various formulation strategies, including the use of lipid-based delivery systems and nanoparticles, to enhance its bioavailability. These efforts are crucial for translating the compound's preclinical success into clinical applications.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of CAS No. 1704557-11-8. Docking studies have revealed potential binding modes with target proteins, offering a rational basis for its therapeutic effects. Additionally, molecular dynamics simulations have helped predict the compound's stability and flexibility within biological systems.

In conclusion, 7-(2,5-difluorophenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,4-thiazepane, or CAS No. 1704557-11-8, represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique structure, coupled with advancements in synthetic and computational methodologies, positions it as a promising candidate for addressing unmet medical needs.